Cas no 898772-45-7 (Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate)

• Product Name: Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate
• CAS No: 898772-45-7
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• MDL: MFCD03842116
• CID: 1947256
• PubChem ID: 24724890
• Update Time: 2025-05-21

Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-[3-(AZETIDINOMETHYL)PHENYL]-4-OXOBUTYRATE
• ethyl 4-[3-(azetidin-1-ylmethyl)phenyl]-4-oxo-butanoate
• LogP
• ethyl 4-[3-(azetidin-1-ylmethyl)phenyl]-4-oxobutanoate
• DTXSID30643287
• Ethyl4-(3-(azetidin-1-ylmethyl)phenyl)-4-oxobutanoate
• MFCD03842116
• Ethyl 4-{3-[(azetidin-1-yl)methyl]phenyl}-4-oxobutanoate
• AKOS016020447
• Ethyl 4-(3-(azetidin-1-ylmethyl)phenyl)-4-oxobutanoate
• 898772-45-7
• SB51614
• Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate

• MDL： MFCD03842116
• Inchi： 1S/C16H21NO3/c1-2-20-16(19)8-7-15(18)14-6-3-5-13(11-14)12-17-9-4-10-17/h3,5-6,11H,2,4,7-10,12H2,1H3
• InChI Key： DSLYLEURKPDEKP-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)C1=CC=CC(=C1)CN1CCC1

Computed Properties

• Exact Mass: 275.15214353Da
• Monoisotopic Mass: 275.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate

Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate (CAS No. 898772-45-7): A Comprehensive Overview

Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate, a compound with the CAS number 898772-45-7, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a 4-oxobutyrate moiety combined with an azetidinomethyl substituent on a phenyl ring suggests a versatile scaffold that could be exploited for the development of novel therapeutic agents.

The< strong>Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate molecule exhibits a complex and intricate structure, which makes it an intriguing subject for further investigation. The ester group at the 4-position of the butyrate moiety and the azetidinomethyl side chain on the phenyl ring introduce specific electronic and steric effects that could influence its biological activity. This compound's potential to interact with biological targets in novel ways has sparked interest among researchers exploring new drug discovery pathways.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological processes through precise interactions with target proteins. The< strong>Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate compound, with its unique structural features, may offer a promising lead in this area. Studies have begun to explore its interactions with various enzymes and receptors, with initial findings suggesting potential applications in treating inflammatory diseases and neurological disorders.

The< strong>4-oxobutyrate functional group is particularly noteworthy, as it has been shown to enhance binding affinity in certain drug candidates. This moiety can participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. Additionally, the< strong>azetidinomethyl group introduces a cyclic amine structure that can mimic natural amino acids, potentially allowing for better cellular uptake and reduced toxicity compared to traditional small molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of< strong>Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to several therapeutic targets, including kinases and proteases involved in cancer progression. These findings are particularly exciting as they provide a rational framework for designing derivatives with enhanced potency and selectivity.

The synthesis of< strong>Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate presents both challenges and opportunities for organic chemists. The need for precise control over reaction conditions to achieve high yields and purity is critical. However, recent innovations in synthetic methodologies have made it possible to construct this complex molecule more efficiently than ever before. These advancements are not only improving the accessibility of the compound for research purposes but also paving the way for large-scale production if it proves to be commercially viable.

In conclusion, Ethyl 4-3-(azetidinomethyl)phenyl-4-oxobutyrate (CAS No. 898772-45-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary biological activity data, make it an attractive candidate for further development. As research continues to uncover new applications and synthetic strategies for this molecule, it is likely to play an important role in the discovery of next-generation therapeutics.